Cas no 108773-04-2 (2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-)

108773-04-2 structure
Product name:2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-
2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-
- 7-(2-Aminoethyl)-4-hydroxybenzothiazol-2(3H)-one
- 2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-(9CI)
- 7-(2-Aminoethyl)-4-hydroxy-1,3-benzothiazol-2(3H)-one
- 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one
- PD183026
- 7-(2-AMINOETHYL)-4-HYDROXY-3H-1,3-BENZOTHIAZOL-2-ONE
- 108773-04-2
- SCHEMBL4740762
- CHEMBL17357
- BDBM50020679
-
- Inchi: InChI=1S/C9H10N2O2S/c10-4-3-5-1-2-6(12)7-8(5)14-9(13)11-7/h1-2,12H,3-4,10H2,(H,11,13)
- InChI Key: YPLJLRNXOFWVTL-UHFFFAOYSA-N
- SMILES: NCCC1C2=C(NC(=O)S2)C(O)=CC=1
Computed Properties
- Exact Mass: 210.0464
- Monoisotopic Mass: 210.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 79.37
2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy- Related Literature
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
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